![molecular formula C7H6ClFO2S B1296305 3-Chloro-4-methylbenzenesulfonyl fluoride CAS No. 25300-22-5](/img/structure/B1296305.png)
3-Chloro-4-methylbenzenesulfonyl fluoride
Overview
Description
3-Chloro-4-methylbenzenesulfonyl fluoride is a chemical compound with the molecular formula C7H6ClFO2S and a molecular weight of 208.64 . It is used in research and is not intended for human or veterinary use.
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H6ClFO2S/c1-5-2-3-6 (4-7 (5)8)12 (9,10)11/h2-4H,1H3 . The SMILES string representation is ClC1=C ©C=CC (S (=O) (F)=O)=C1 .
Scientific Research Applications
Adsorption and Fluoride Removal Technologies
Research has shown that adsorption processes are widely used for the removal of fluoride from aqueous solutions, owing to their cost-effectiveness and simplicity in design and operation. Various adsorbents, including oxides, hydroxides, carbonaceous materials, and industrial by-products, have been explored for their fluoride removal capabilities. Studies like those by Habuda-Stanić et al. (2014) and Loganathan et al. (2013) have highlighted the efficiency of different adsorbents under various conditions, emphasizing the significance of this approach in water treatment technologies (Habuda-Stanić, Ergović Ravančić, & Flanagan, 2014); (Loganathan, Vigneswaran, Kandasamy, & Naidu, 2013).
Fluorinated Compounds in Medicinal Chemistry
The synthesis and study of fluorinated compounds are crucial in the development of pharmaceuticals and agrochemicals, given the unique reactivity and stability conferred by the C-F bond. The work of Johnson et al. (2020) delves into the metabolic and pharmaceutical aspects of fluorinated compounds, exploring how fluorine affects the physicochemical properties of drugs and their metabolic pathways. This research underscores the role of 3-Chloro-4-methylbenzenesulfonyl fluoride in facilitating the synthesis of fluorinated motifs, which are pivotal in drug design and development (Johnson, Shu, Zhuo, & Meanwell, 2020).
Environmental and Health Impact Studies
The environmental and health impacts of fluoride have been a topic of considerable research interest. Studies such as those by Peckham and Awofeso (2014) and Prystupa (2011) have critically reviewed the physiological effects of ingested fluoride, pointing out the controversies surrounding water fluoridation and its potential to cause major adverse human health problems. These insights are vital for understanding the broader implications of fluoride in public health and environmental safety (Peckham & Awofeso, 2014); (Prystupa, 2011).
Mechanism of Action
Target of Action
It’s known that sulfonyl fluoride motifs can be used as connectors for the assembly of -so2- linked small molecules with proteins or nucleic acids .
Mode of Action
The mode of action of 3-Chloro-4-methylbenzenesulfonyl fluoride involves the sulfonyl fluoride motif, which can be used as a connector for the assembly of -SO2- linked small molecules with proteins or nucleic acids . This new click chemistry approach through sulfates is a complementary approach to using amides and phosphate groups as linkers .
Biochemical Pathways
The compound’s ability to form -so2- linked small molecules suggests it may influence pathways involving proteins or nucleic acids .
Result of Action
Its ability to form -so2- linked small molecules with proteins or nucleic acids suggests it may have significant effects at the molecular and cellular levels .
Biochemical Analysis
Biochemical Properties
3-Chloro-4-methylbenzenesulfonyl fluoride plays a significant role in biochemical reactions, particularly in the field of click chemistry. It interacts with various enzymes, proteins, and other biomolecules. One of its primary interactions is with serine proteases, where it acts as an irreversible inhibitor by forming a covalent bond with the serine residue in the active site of the enzyme . This interaction is crucial for studying enzyme mechanisms and developing enzyme inhibitors.
Cellular Effects
The effects of this compound on cells and cellular processes are profound. It influences cell function by inhibiting serine proteases, which are involved in various cellular processes such as digestion, immune response, and blood coagulation . By inhibiting these enzymes, this compound can affect cell signaling pathways, gene expression, and cellular metabolism. This compound has been shown to induce apoptosis in certain cell types by disrupting the balance of proteolytic activity within the cell .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with serine proteases. The compound forms a covalent bond with the serine residue in the enzyme’s active site, leading to irreversible inhibition . This inhibition prevents the enzyme from catalyzing its substrate, thereby blocking the proteolytic activity. Additionally, this compound can interact with other biomolecules, such as nucleic acids, through its sulfonyl fluoride motif, facilitating the assembly of -SO2- linked small molecules .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under harsh conditions . Long-term studies have shown that the compound can have lasting effects on cellular function, particularly in in vitro studies where prolonged exposure can lead to sustained inhibition of serine proteases and subsequent cellular responses .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound can selectively inhibit target enzymes without causing significant toxicity . At higher doses, it can lead to adverse effects, including toxicity and disruption of normal physiological processes . Threshold effects have been observed, where a certain dosage is required to achieve effective enzyme inhibition, but exceeding this threshold can result in toxic effects .
Metabolic Pathways
This compound is involved in various metabolic pathways, primarily through its interaction with enzymes such as serine proteases . The compound can affect metabolic flux by inhibiting these enzymes, leading to changes in metabolite levels and overall metabolic activity . Additionally, its sulfonyl fluoride motif allows it to interact with other biomolecules, potentially influencing other metabolic pathways .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cellular membranes . The compound’s localization and accumulation within specific cellular compartments can affect its activity and function, influencing its overall impact on cellular processes .
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . Its localization within the cell can determine its interactions with target enzymes and other biomolecules, ultimately influencing its biochemical and cellular effects .
properties
IUPAC Name |
3-chloro-4-methylbenzenesulfonyl fluoride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClFO2S/c1-5-2-3-6(4-7(5)8)12(9,10)11/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMIYUPVDARXJAI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClFO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50300668 | |
Record name | 3-chloro-4-methylbenzenesulfonyl fluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50300668 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
25300-22-5 | |
Record name | NSC138272 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=138272 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-chloro-4-methylbenzenesulfonyl fluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50300668 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 25300-22-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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